Cas no 2229049-96-9 (2-(azidomethyl)-4-bromophenol)

• Product Name: 2-(azidomethyl)-4-bromophenol
• CAS No: 2229049-96-9
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 6055055
• PubChem ID: 129891394
• Update Time: 2025-06-27

2-(azidomethyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4-bromophenol
• EN300-1924419
• 2229049-96-9
• 5-Bromsalicylazid

• Inchi： 1S/C7H6BrN3O/c8-6-1-2-7(12)5(3-6)4-10-11-9/h1-3,12H,4H2
• InChI Key： KOXVENSOHIQFCU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(azidomethyl)-4-bromophenol

2-(Azidomethyl)-4-Bromophenol: An Insight into Its Structure, Synthesis, and Applications

2-(Azidomethyl)-4-bromophenol (CAS No. 2229049-96-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications in various research and industrial settings. In this comprehensive overview, we will delve into the structure, synthesis, and potential applications of 2-(azidomethyl)-4-bromophenol, highlighting recent advancements and future prospects.

Structure and Properties

2-(Azidomethyl)-4-bromophenol is a phenolic compound with a bromine atom at the 4-position and an azidomethyl group at the 2-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The azide group (−N₃) is highly reactive and can participate in various chemical reactions, such as click chemistry, making it a valuable building block in synthetic organic chemistry. The bromine atom, on the other hand, can be readily substituted in nucleophilic aromatic substitution reactions, providing further synthetic flexibility.

The phenolic hydroxyl group (−OH) adds another layer of reactivity to the molecule. It can engage in hydrogen bonding, which is crucial for its solubility in polar solvents and its ability to form complexes with metal ions. The combination of these functional groups makes 2-(azidomethyl)-4-bromophenol a multifunctional compound with a broad spectrum of potential applications.

Synthesis

The synthesis of 2-(azidomethyl)-4-bromophenol can be achieved through several routes, each offering different advantages depending on the specific requirements of the application. One common approach involves the bromination of 4-hydroxybenzaldehyde followed by the conversion of the aldehyde to an azide using a suitable azide source. This method typically involves the following steps:

• Bromination of 4-hydroxybenzaldehyde to form 4-bromo-2-hydroxybenzaldehyde.
• Oxime formation by treating 4-bromo-2-hydroxybenzaldehyde with hydroxylamine.
• Azide formation by converting the oxime to an azide using sodium azide or another azide reagent.
• Methylation of the azide to introduce the methyl group.

This synthetic route is well-documented and has been optimized for high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Applications in Medicinal Chemistry

2-(Azidomethyl)-4-bromophenol has shown promise in medicinal chemistry due to its ability to undergo click chemistry reactions. Click chemistry is a powerful tool for constructing complex molecules from simple building blocks with high efficiency and selectivity. The azide group in 2-(azidomethyl)-4-bromophenol can react with alkynes to form triazole linkages, which are known for their stability and biological activity.

This property has been exploited in the development of drug conjugates and prodrugs. For example, researchers have used click chemistry to attach targeting ligands or therapeutic agents to 2-(azidomethyl)-4-bromophenol, enhancing their delivery to specific cells or tissues. This approach has shown potential in cancer therapy, where targeted drug delivery can improve efficacy while reducing side effects.

Bioconjugation and Materials Science

Beyond medicinal chemistry, 2-(azidomethyl)-4-bromophenol has found applications in bioconjugation and materials science. In bioconjugation, the compound can be used to link biomolecules such as proteins, peptides, and nucleic acids to surfaces or other molecules. This is particularly useful in developing biosensors and diagnostic tools where precise control over molecular interactions is essential.

In materials science, the reactivity of the azide group makes 2-(azidomethyl)-4-bromophenol an attractive candidate for creating functionalized materials. For instance, it can be incorporated into polymers or coatings to introduce specific functionalities such as antimicrobial properties or enhanced adhesion. Recent studies have also explored its use in creating stimuli-responsive materials that change their properties in response to environmental cues such as pH or temperature.

Current Research Trends

The versatility of 2-(azidomethyl)-4-bromophenol continues to drive research efforts across multiple disciplines. One area of active investigation is its use in developing novel therapeutics for neurodegenerative diseases. Researchers are exploring how click chemistry can be used to create small molecules that target specific receptors or enzymes involved in these conditions.

Another emerging trend is the use of this compound in nanotechnology applications. Nanoparticles functionalized with azidomethyl groups can be used for drug delivery, imaging, and sensing applications. The ability to precisely control the surface chemistry of nanoparticles through click reactions opens up new possibilities for designing advanced nanomaterials with tailored properties.

Safety Considerations

Safety is a critical consideration when working with any chemical compound. While 2-(azidomethyl)-4-bromophenol is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming explosive azides under certain conditions. Proper safety protocols should be followed during synthesis and handling to ensure laboratory safety.

In conclusion, 2-(azidomethyl)-4-bromophenol (CAS No. 2229049-96-9) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, bioconjugation, and materials science. Its unique combination of functional groups makes it a valuable building block for constructing complex molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.